Cas no 1779726-88-3 (3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 1779726-88-3
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5690642
• PubChem ID: 105438259
• Update Time: 2025-10-18

3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• 1779726-88-3
• 3-(1-Aminoethyl)-3-hydroxytetrahydrothiophene 1,1-dioxide
• EN300-1638827
• Thiophene-3-ol, 3-(1-aminoethyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C6H13NO3S/c1-5(7)6(8)2-3-11(9,10)4-6/h5,8H,2-4,7H2,1H3
• InChI Key： LPSHKMLHIUGCJX-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C)N)(C1)O)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 401.6±30.0 °C(Predicted)
• pka: 10.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione

Introduction to 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione (CAS No. 1779726-88-3)

3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione, a compound with the CAS number 1779726-88-3, is a novel thiolane derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an aminoethyl group and a hydroxy moiety, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione consists of a thiolane ring with a dione functional group at the 1,1 positions. The presence of the aminoethyl and hydroxy groups introduces additional reactivity and solubility properties, making it an interesting candidate for various biochemical studies. Recent research has focused on elucidating the mechanisms of action and potential therapeutic uses of this compound.

In the context of medicinal chemistry, 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione has been investigated for its potential as an antioxidant and anti-inflammatory agent. Studies have shown that this compound exhibits significant antioxidant activity, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, the anti-inflammatory properties of 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione have been explored in various in vitro and in vivo models. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione may have therapeutic potential in inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

In addition to its antioxidant and anti-inflammatory activities, 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione has shown promise in other areas of biomedical research. For instance, it has been evaluated for its potential as an antiviral agent against various viral infections. Studies have reported that this compound can inhibit the replication of certain viruses by interfering with their life cycle. This property could be particularly valuable in the development of new antiviral therapies.

The safety profile of 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione is another critical aspect that has been investigated. Toxicological studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 3-(1-Aminoethyl)-3-hydroxy-1lambda6-thiolane-1,1-dione (CAS No. 1779726-88-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.